Cas no 19363-28-1 (2,3,3-Trimethyl-3H-indol-7-amine)

• Product Name: 2,3,3-Trimethyl-3H-indol-7-amine
• CAS No: 19363-28-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 4821245
• Update Time: 2025-04-23

2,3,3-Trimethyl-3H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,3-Trimethyl-3H-indol-7-amine

• Inchi： 1S/C11H14N2/c1-7-11(2,3)8-5-4-6-9(12)10(8)13-7/h4-6H,12H2,1-3H3
• InChI Key： XQBRSMTYGAPXHM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C(C)(C)C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• XLogP3: 1.6
• Topological Polar Surface Area: 38.4

Additional information on 2,3,3-Trimethyl-3H-indol-7-amine

2,3,3-Trimethyl-3H-indol-7-amine (CAS No. 19363-28-1): A Comprehensive Overview

2,3,3-Trimethyl-3H-indol-7-amine (CAS No. 19363-28-1) is a specialized organic compound belonging to the indole derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2,3,3-Trimethyl-3H-indol-7-amine uses," "CAS 19363-28-1 properties," and "indole derivatives in drug development," highlighting its relevance in contemporary scientific discourse.

The molecular structure of 2,3,3-Trimethyl-3H-indol-7-amine features an indole core substituted with three methyl groups and an amine functional group at the 7-position. This configuration imparts distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents. Searches for "indole amine derivatives in medicine" and "CAS 19363-28-1 synthesis" reflect the growing interest in its pharmacological potential.

One of the most discussed applications of 2,3,3-Trimethyl-3H-indol-7-amine is its utility in the pharmaceutical industry. Indole derivatives are known for their diverse biological activities, and this compound is no exception. Researchers are investigating its potential as a building block for drugs targeting neurological disorders, inflammation, and even certain types of cancer. Popular queries such as "2,3,3-Trimethyl-3H-indol-7-amine in drug discovery" and "indole-based pharmaceuticals" underscore its significance in modern medicine.

Beyond pharmaceuticals, 2,3,3-Trimethyl-3H-indol-7-amine has found applications in material science. Its aromatic structure and functional groups make it a candidate for designing advanced polymers and dyes. The compound's stability and reactivity have also sparked interest in its use for creating organic electronic materials. Searches like "indole derivatives in organic electronics" and "CAS 19363-28-1 material applications" highlight its versatility in this domain.

The synthesis of 2,3,3-Trimethyl-3H-indol-7-amine typically involves multi-step organic reactions, including alkylation and amination processes. Optimizing these synthetic routes is a hot topic among chemists, as evidenced by queries such as "efficient synthesis of 2,3,3-Trimethyl-3H-indol-7-amine" and "CAS 19363-28-1 production methods." Advances in green chemistry have also prompted investigations into more sustainable synthesis pathways, aligning with global trends toward environmentally friendly practices.

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In conclusion, 2,3,3-Trimethyl-3H-indol-7-amine (CAS No. 19363-28-1) is a compound of substantial scientific and industrial interest. Its applications span pharmaceuticals, materials science, and beyond, driven by its unique chemical properties. As research continues to uncover new uses and synthetic methods, this indole derivative is poised to remain a focal point in organic chemistry and related fields. For those seeking further information, queries like "2,3,3-Trimethyl-3H-indol-7-amine research papers" and "latest developments in indole chemistry" provide valuable entry points into the ongoing exploration of this versatile molecule.